Cas no 2089927-05-7 (5,6,7-trifluoroquinoline-8-sulfonyl chloride)

• Product Name: 5,6,7-trifluoroquinoline-8-sulfonyl chloride
• CAS No: 2089927-05-7
• MF: C₉H₃ClF₃NO₂S
• MW: 281.638830423355
• CID: 5247748
• Update Time: 2025-05-28

5,6,7-trifluoroquinoline-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonyl chloride, 5,6,7-trifluoro-
• 5,6,7-trifluoroquinoline-8-sulfonyl chloride

• Inchi： 1S/C9H3ClF3NO2S/c10-17(15,16)9-7(13)6(12)5(11)4-2-1-3-14-8(4)9/h1-3H
• InChI Key： XFCYDVQAVCNZTP-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C(F)=C(F)C=2S(Cl)(=O)=O)C=CC=1

Additional information on 5,6,7-trifluoroquinoline-8-sulfonyl chloride

Comprehensive Overview of 5,6,7-Trifluoroquinoline-8-sulfonyl chloride (CAS No. 2089927-05-7)

5,6,7-Trifluoroquinoline-8-sulfonyl chloride (CAS No. 2089927-05-7) is a highly specialized sulfonylation reagent widely utilized in pharmaceutical and agrochemical research. This compound belongs to the fluoroquinoline family, a class of heterocyclic compounds known for their unique electronic properties and reactivity. The presence of three fluorine atoms at positions 5, 6, and 7 significantly enhances its electrophilic character, making it an ideal intermediate for synthesizing sulfonamide derivatives. Researchers value this compound for its ability to introduce the sulfonyl chloride functional group into complex molecules, a critical step in drug discovery and material science applications.

In recent years, the demand for 5,6,7-trifluoroquinoline-8-sulfonyl chloride has surged due to its role in developing next-generation antibiotics and antiviral agents. With the global focus on antimicrobial resistance (AMR) and emerging infectious diseases, this compound has gained attention as a key building block for quinoline-based therapeutics. Its trifluoromethylated structure improves metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. Additionally, its application extends to organic electronics, where fluorinated quinoline derivatives are explored for their optoelectronic properties in OLEDs and solar cells.

The synthesis of CAS 2089927-05-7 typically involves multi-step reactions starting from fluorinated quinoline precursors, followed by selective sulfonation. Advanced purification techniques like column chromatography and recrystallization ensure high purity (>98%), which is crucial for reproducibility in research. Analytical characterization via NMR spectroscopy (¹⁹F and ¹H) and mass spectrometry confirms the structural integrity of this sensitive reagent. Storage recommendations include inert atmospheres and low temperatures to prevent hydrolysis of the reactive sulfonyl chloride moiety.

From an industrial perspective, 5,6,7-trifluoroquinoline sulfonyl chloride aligns with green chemistry principles through atom-efficient reactions. Recent patents highlight its use in bioconjugation techniques for antibody-drug conjugates (ADCs), a hot topic in targeted cancer therapies. The compound's fluorine-rich architecture also makes it valuable for PET radiotracer development, answering the growing need for diagnostic imaging probes. Environmental studies confirm its moderate biodegradability, with proper handling protocols minimizing ecological impact.

Emerging applications of 2089927-05-7 include covalent inhibitor design for protease targets like SARS-CoV-2 M^pro, reflecting pandemic-related research trends. Its compatibility with click chemistry platforms enables rapid diversification of compound libraries for high-throughput screening. Suppliers often provide this reagent with detailed COA (Certificate of Analysis) and MSDS documentation, addressing regulatory requirements for research institutions. As synthetic methodologies evolve, catalytic approaches to produce this compound are gaining traction, reducing reliance on traditional halogenation routes.

For researchers investigating structure-activity relationships (SAR), the trifluoroquinoline core offers predictable regioselectivity in nucleophilic substitutions. Computational chemistry studies demonstrate how the electron-withdrawing effects of fluorine atoms influence reaction pathways. This knowledge is particularly relevant for designing kinase inhibitors and GPCR modulators, where subtle structural changes dramatically impact biological activity. The compound's stability in aprotic solvents like anhydrous DMF expands its utility in peptide chemistry and polymer science.

Quality control measures for 5,6,7-trifluoroquinoline-8-sulfonyl chloride emphasize rigorous testing for residual solvents and byproducts. Advanced packaging solutions using amber glass vials with PTFE-lined caps prevent moisture absorption during storage and shipping. Current market analyses project steady growth for this niche chemical, driven by expanding R&D in precision medicine and theranostic applications. Collaborative studies between academia and industry continue to uncover novel reactions leveraging its unique electrophilic reactivity profile.